Cas no 71385-83-6 (6'-O-Acetyldaidzin)

6'-O-Acetyldaidzin is a synthetic derivative of daidzin, a plant steroidal glycoside. It possesses enhanced stability and bioavailability, making it a valuable compound in pharmaceutical and agrochemical research. Its unique structure allows for selective modulation of specific cellular processes, offering potential applications in drug discovery and disease treatment.
6'-O-Acetyldaidzin structure
6'-O-Acetyldaidzin structure
Product Name:6'-O-Acetyldaidzin
CAS No:71385-83-6
MF:C23H22O10
MW:458.414787769318
CID:565548
PubChem ID:156155
Update Time:2025-10-17

6'-O-Acetyldaidzin Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,7-[(6-O-acetyl-b-D-glucopyranosyl)oxy]-3-(4-hydroxyphenyl)-
    • 6-O-Acetyldaidzin
    • 6""-O-ACETYLDAIDZIN
    • 6''-O-ACETYLDAIDZIN
    • Daidzin 6??-O-Acetate
    • Daidzin 6''-O-Acetate
    • 6&quot
    • 6-O-Acethyldaidzin
    • Daidzin 6'-O-Acetate
    • 7-[(6-O-Acetyl-beta-D-glucopyranosyl)oxy]-3-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
    • Acetyldaidzin
    • 6"-O-Acetyldaidzin
    • 6'-O-Acetyldaidzin
    • AKOS030211060
    • Daidzin 6-O-acetate
    • [(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[3-(4-hydroxyphenyl)-4-oxochromen-7-yl]oxyoxan-2-yl]methyl acetate
    • UNII-D36K493J05
    • 71385-83-6
    • daidzein 7-(6-O-acetyl-beta-D-glucoside)
    • HY-N4071
    • ZMOZJTDOTOZVRT-DODNOZFWSA-N
    • W-203601
    • ACETYL DAIDZIN (CONSTITUENT OF SOY ISOFLAVONES) [DSC]
    • ((2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(3-(4-hydroxyphenyl)-4-oxo-4H-chromen-7-yloxy)tetrahydro-2H-pyran-2-yl)methyl acetate
    • 4H-1-Benzopyran-4-one, 7-(6-O-acetyl-.beta.-D-glucopyranosyl)oxy-3-(4-hydroxyphenyl)-
    • 3-(4-Hydroxyphenyl)-4-oxo-4H-chromen-7-yl 6-O-acetyl-.beta.-D-glucopyranoside
    • Acetyl-daidzin
    • DTXSID40991721
    • 4H-1-Benzopyran-4-one, 7-((6-O-acetyl-beta-D-glucopyranosyl)oxy)-3-(4-hydroxyphenyl)-
    • 4H-1-BENZOPYRAN-4-ONE, 7-((6-O-ACETYL-.BETA.-D-GLUCOPYRANOSYL)OXY)-3-(4-HYDROXYPHENYL)-
    • D36K493J05
    • NS00094572
    • CS-0030645
    • Q27276030
    • CHEBI:133395
    • FT-0641347
    • CHEBI:182656
    • [6-[3-(4-hydroxyphenyl)-4-oxidanylidene-chromen-7-yl]oxy-3,4,5-tris(oxidanyl)oxan-2-yl]methyl ethanoate
    • [3,4,5-trihydroxy-6-[3-(4-hydroxyphenyl)-4-oxochromen-7-yl]oxyoxan-2-yl]methyl acetate
    • Isoflavone base + 2O, O-AcetylHex
    • [3,4,5-trihydroxy-6-[3-(4-hydroxyphenyl)-4-oxo-chromen-7-yl]oxy-tetrahydropyran-2-yl]methyl acetate
    • A837169
    • Daidzein 6''-O-acetate
    • Daidzin 6a(2)a(2)-O-acetate
    • Inchi: 1S/C23H22O10/c1-11(24)30-10-18-20(27)21(28)22(29)23(33-18)32-14-6-7-15-17(8-14)31-9-16(19(15)26)12-2-4-13(25)5-3-12/h2-9,18,20-23,25,27-29H,10H2,1H3/t18-,20-,21+,22-,23-/m1/s1
    • InChI Key: ZMOZJTDOTOZVRT-DODNOZFWSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)O)O)O)OC1=CC=C2C(C(C3C=CC(=CC=3)O)=COC2=C1)=O

Computed Properties

  • Exact Mass: 458.12100
  • Monoisotopic Mass: 458.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 746
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 152

Experimental Properties

  • Color/Form: White or nearly white lens powder or crystals
  • Density: 1.509±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 716.8°C at 760 mmHg
  • Flash Point: 249.5°C
  • Refractive Index: 1.653
  • Solubility: Very slightly soluble (0.11 g/l) (25 º C),
  • PSA: 155.89000
  • LogP: 0.91510
  • Solubility: Insoluble in water, soluble in ethanol.

6'-O-Acetyldaidzin Pricemore >>

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MedChemExpress
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71385-83-6 95.36%
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ChemScence
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$680.0 2022-04-26
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